Cas no 890754-56-0 (N-(2-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide)

• Product Name: N-(2-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide
• CAS No: 890754-56-0
• MF: C₁₅H₁₀ClN₃O
• MW: 283.712401866913
• CID: 5455344
• PubChem ID: 97965723
• Update Time: 2025-10-19

N-(2-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide
• (Z)-N-(2-Chlorophenyl)-2-cyano-3-pyridin-4-ylprop-2-enamide
• 890754-56-0
• EN300-26583222
• Z3071320099

• Inchi： 1S/C15H10ClN3O/c16-13-3-1-2-4-14(13)19-15(20)12(10-17)9-11-5-7-18-8-6-11/h1-9H,(H,19,20)/b12-9-
• InChI Key： GDCWSEFRMMPRPG-XFXZXTDPSA-N
• SMILES： ClC1C=CC=CC=1NC(/C(/C#N)=C\C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 283.0512396g/mol
• Monoisotopic Mass: 283.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.8Ų

Additional information on N-(2-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide

Comprehensive Overview of N-(2-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide (CAS No. 890754-56-0)

The compound N-(2-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide (CAS No. 890754-56-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a chlorophenyl group, a cyano functionality, and a pyridinyl moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's prop-2-enamide backbone further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for N-(2-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide has surged due to its relevance in developing kinase inhibitors and other targeted therapies. Kinase inhibitors are a hot topic in oncology, as they offer promising avenues for treating cancers with fewer side effects. The pyridin-4-yl group in this compound is particularly noteworthy, as it mimics natural ligands, enhancing binding affinity to biological targets. This has led to increased searches for "pyridine-based drug candidates" and "chlorophenyl derivatives in medicine," reflecting growing interest in its therapeutic potential.

From a synthetic chemistry perspective, CAS No. 890754-56-0 is valued for its role in multicomponent reactions (MCRs), which are efficient for constructing complex molecules. MCRs are a trending topic in green chemistry, aligning with the global push for sustainable synthesis methods. The compound's cyano group acts as a key electrophile, facilitating nucleophilic additions and cyclizations. This property has made it a subject of studies exploring "eco-friendly synthetic routes" and "high-yield reactions," addressing common queries in chemical forums.

Another area of interest is the compound's potential in agrochemicals. The 2-chlorophenyl moiety is a common feature in herbicides and fungicides, sparking research into its efficacy against resistant plant pathogens. With rising concerns about food security, searches for "novel agrochemical intermediates" have increased, highlighting the need for innovative solutions. The prop-2-enamide structure also offers tunability, allowing researchers to optimize properties like solubility and stability for field applications.

Analytical characterization of N-(2-chlorophenyl)-2-cyano-3-(pyridin-4-yl)prop-2-enamide typically involves techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, critical for regulatory compliance in pharmaceuticals. The compound's spectral data is often shared in open-access databases, catering to queries like "NMR peaks for pyridinyl compounds" or "HPLC methods for amide derivatives," which are frequently searched by analytical chemists.

In summary, CAS No. 890754-56-0 represents a multifaceted tool in modern chemistry, bridging drug discovery, sustainable synthesis, and agrochemical innovation. Its structural motifs align with current scientific priorities, making it a recurring subject in both academic and industrial research. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in cutting-edge chemical studies.